Cas no 2172312-36-4 (3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide)
3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide
- EN300-1461424
- 2172312-36-4
- [3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide
-
- Inchi: 1S/C8H12F3N3O2S/c1-5-7(4-17(12,15)16)3-14(13-5)6(2)8(9,10)11/h3,6H,4H2,1-2H3,(H2,12,15,16)
- InChI Key: CHAGYXYKZYZNCO-UHFFFAOYSA-N
- SMILES: S(CC1C(C)=NN(C=1)C(C)C(F)(F)F)(N)(=O)=O
Computed Properties
- Exact Mass: 271.06023229g/mol
- Monoisotopic Mass: 271.06023229g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.4Ų
3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461424-0.05g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 0.05g |
$1620.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-0.1g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 0.1g |
$1697.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-0.25g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 0.25g |
$1774.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-0.5g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 0.5g |
$1851.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-1.0g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 1g |
$1929.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-2.5g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 2.5g |
$3782.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-5.0g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 5g |
$5594.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-10.0g |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 10g |
$8295.0 | 2023-06-06 | ||
| Enamine | EN300-1461424-50mg |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 50mg |
$1620.0 | 2023-09-29 | ||
| Enamine | EN300-1461424-100mg |
[3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-yl]methanesulfonamide |
2172312-36-4 | 100mg |
$1697.0 | 2023-09-29 |
3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide
Comprehensive Overview of 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172312-36-4)
The compound 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide (CAS No. 2172312-36-4) is a specialized sulfonamide derivative with a unique pyrazole backbone. Its molecular structure incorporates a trifluoromethyl group, which enhances its stability and bioavailability, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the methanesulfonamide moiety further contributes to its potential applications in drug discovery and material science.
Recent studies highlight the growing demand for fluorinated compounds due to their exceptional metabolic stability and lipophilicity. 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide aligns with this trend, as its trifluoropropan-2-yl group offers improved resistance to enzymatic degradation. Researchers are particularly intrigued by its potential role in enzyme inhibition and receptor modulation, which are critical areas in the development of next-generation therapeutics.
In the context of agrochemical innovation, this compound has garnered attention for its possible utility in crop protection. The pyrazole and sulfonamide functionalities are known to interact with biological targets in pests, suggesting its applicability in sustainable agriculture. With the global push toward eco-friendly pesticides, 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide could emerge as a key player in reducing environmental impact while maintaining efficacy.
The synthesis of CAS No. 2172312-36-4 involves multi-step organic reactions, including cyclization and sulfonylation, which are well-documented in peer-reviewed literature. Its structural complexity and functional diversity make it a valuable scaffold for medicinal chemistry projects. Additionally, its physicochemical properties, such as solubility and thermal stability, have been characterized to facilitate its integration into various formulations.
From a commercial perspective, the compound is available through specialized chemical suppliers and research catalogs. Its patent landscape reveals ongoing investigations into its therapeutic potential, particularly in central nervous system (CNS) disorders and inflammatory diseases. As the scientific community continues to explore its mechanisms of action, 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide is poised to become a cornerstone in precision medicine and targeted therapy.
In summary, 3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide represents a promising candidate for both pharmaceutical and agrochemical applications. Its unique chemical profile and versatile reactivity underscore its significance in modern scientific research. As advancements in computational chemistry and high-throughput screening accelerate, this compound is likely to feature prominently in future breakthroughs.
2172312-36-4 (3-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-pyrazol-4-ylmethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)